Cas no 77508-19-1 (benzo[e]pyren-10-ol)
benzo[e]pyren-10-ol structure
Product Name:benzo[e]pyren-10-ol
CAS No:77508-19-1
MF:C20H12O
MW:268.308685302734
CID:1787770
PubChem ID:186962
Update Time:2025-04-21
benzo[e]pyren-10-ol Chemical and Physical Properties
Names and Identifiers
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- benzo[e]pyren-10-ol
- 77508-19-1
- Benzo(e)pyren-10-ol
- DTXSID10228213
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- Inchi: 1S/C20H12O/c21-14-9-10-15-16-5-1-3-12-7-8-13-4-2-6-17(18(15)11-14)20(13)19(12)16/h1-11,21H
- InChI Key: LLBOFIJIBWECNQ-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C1=CC=CC3=CC=C4C=CC=C2C4=C13
Computed Properties
- Exact Mass: 268.088815002g/mol
- Monoisotopic Mass: 268.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
benzo[e]pyren-10-ol Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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